Mercury chloride (HgCl)

Specification

• CAS No.: 7546-30-7
• Molecular Formula: ClHg
• Molecular Weight: 236.04 g/mol
• IUPAC Name: mercury(1+);chloride
• Standard InChI: InChI=1S/ClH.Hg/h1H;/q;+1/p-1
• Standard InChI Key: RCTYPNKXASFOBE-UHFFFAOYSA-M
• Impurities: Mercurous chloride
• SMILES: Cl[Hg]
• Canonical SMILES: [Cl-].[Hg+]
• Boiling Point: 576 °F at 760 mmHg (EPA, 1998); 302 °C
• Colorform: Colorless rhombic crystals or white powder; White crystal or powder; White orthombic crystals
• Melting Point: 529 °F (EPA, 1998); 277 °C; 276 °C

Introduction

Chemical Identity and Basic Properties

Mercury(II) chloride is an inorganic compound where mercury exists in the +2 oxidation state bonded with two chloride ions. It is important to clarify that the compound is properly represented as HgCl₂, rather than HgCl, as mercury typically forms divalent compounds in most of its stable salts.

Nomenclature and Identification

Mercury(II) chloride is known by several synonyms in scientific and industrial contexts:

• Mercury dichloride

• Mercuric chloride

• Corrosive sublimate

• Mercury bichloride

• Mercury chloride

Physical and Chemical Properties

Mercury(II) chloride presents as a white crystalline solid with distinct physical and chemical characteristics that influence its behavior in various applications and environments.

Property	Value
Chemical Formula	HgCl₂
Molecular Weight	271.52 g/mol
Physical State	Crystalline solid
Color	White
Odor	Odorless
Melting Point	276-280°C
Boiling Point	303-304°C
Density	5.43-5.6 g/cm³
Standard Molar Entropy	144 J·mol⁻¹·K⁻¹
Standard Enthalpy of Formation	−230 kJ·mol⁻¹
Crystal Structure	Orthogonal
Molecular Structure	Linear
Dipole Moment	Zero
Solubility	Readily soluble in hot water, ethyl acetate, acetone, and ethanol; poorly soluble in cold water; slightly soluble in pyridine and benzene

The molecular structure of mercury(II) chloride consists of linear triatomic molecules where the mercury atom is bonded to two chlorine atoms. This linear arrangement results in a zero dipole moment, affecting its solubility characteristics and chemical reactivity.

Synthesis and Production Methods

Mercury(II) chloride can be synthesized through several chemical reactions involving mercury compounds.

Industrial Production

The primary industrial methods for producing mercury(II) chloride include:

• Reaction of mercury(I) nitrate with hydrochloric acid:
  Hg₂(NO₃)₂ + 4 HCl → 2 HgCl₂ + 2 H₂O + 2 NO₂

• Direct reaction of elemental mercury with chlorine:
  Hg + Cl₂ → HgCl₂

• Treatment of mercury(II) sulfate with sodium chloride:
  HgSO₄ + 2 NaCl → HgCl₂ + Na₂SO₄

The production process typically yields small rhombic crystals of mercury(II) chloride, which can be further purified through sublimation techniques.

Toxicological Profile and Health Effects

Mercury(II) chloride is extensively documented as a highly toxic compound with severe health implications when exposed to humans and animals.

Mechanism of Toxicity

The toxicity of mercury(II) chloride stems from multiple mechanisms:

• Direct oxidative effects of mercury ions causing damage to gastrointestinal mucosa and renal tubules

• Formation of stable complexes with proteins through binding to sulfhydryl, carboxyl, and amino groups, disrupting biochemical processes

• Generation of free radicals leading to oxidative stress, protein and DNA damage, and lipid peroxidation

• Impairment of cellular antioxidant systems and disruption of cellular metabolism

Effects on Human Health

Exposure to mercury(II) chloride can result in acute and chronic health effects:

Acute Toxicity

Human exposure to mercury(II) chloride typically presents with the following symptoms:

• Severe gastrointestinal effects: burning sensation in esophagus, vomiting, bloody diarrhea

• Respiratory distress

• Renal damage: acute renal failure leading to anuria and uremia

• Cardiovascular effects: shock, hypotension

• Neurological effects: loss of balance, tremors, impaired coordination

Research has documented that the lethal dose of mercury(II) chloride for humans is relatively small, with acute poisoning cases reported from exposure to as little as a few grams.

Chronic Toxicity

Long-term exposure to lower doses of mercury(II) chloride is associated with:

• Persistent kidney damage and chronic renal dysfunction

• Neurological disorders and cognitive impairment

• Reproductive toxicity, potentially affecting fertility

• Mutagenic effects with possible genotoxicity

• Immune system dysregulation

Experimental Studies on Toxicity

Research on animal models has provided substantial evidence of mercury(II) chloride toxicity:

Cytotoxicity Studies

In vitro studies on human keratinocytes (HaCaT cells) demonstrated that mercury(II) chloride caused:

• Dose-dependent cell death with significant reductions in cell survival at concentrations as low as 0.25 μM

• Distinct cell membrane damage as the primary cellular injury mechanism

• Induction of metallothionein (MT) expression, suggesting activation of cellular protective mechanisms

Neurotoxicity Studies

Studies in rat models demonstrated that mercury(II) chloride administration led to:

• Formation of mercury granules in nerve cells, choroid plexus, and phagocytes in the brain

• Alterations to heterochromatin domain organization and epigenetic modifications

• Significant decrease in enzymatic activity of glutathione peroxidase and catalase

• Decreased levels of reduced glutathione and increased lipid peroxidation

• Histological evidence of degenerative changes, necrosis, perivascular edema, and neuronal degeneration in the cerebral cortex

Renal Toxicity Studies

Research on mice exposed to mercury(II) chloride observed:

• Kidney damage characterized by interstitial hemorrhage

• Degeneration of proximal and distal convoluted tubules

• Glomerulonephritis, with damage severity correlating with frequency of mercury(II) chloride administration

Environmental Impact and Ecotoxicology

Mercury(II) chloride presents significant environmental concerns due to its persistence and toxicity in aquatic systems.

Aquatic Toxicity

Studies on aquatic organisms have demonstrated high sensitivity to mercury(II) chloride:

• The 96-hour LC₅₀ (concentration lethal to 50% of test organisms) for the catfish Pangasianodon hypophthalmus was determined to be 0.676 ppm

• Behavioral changes in fish exposed to mercury(II) chloride included respiratory distress, loss of balance, and abnormal swimming movements

• Histological examination of exposed fish showed degeneration of hepatocytes, pancreatic cells, and signs of hepatic cirrhosis

Impact on Developmental Biology

Research on zebrafish embryos exposed to mercury(II) chloride revealed:

• Reduced hatchability and increased morphological abnormalities

• Developmental abnormalities including cardiac edema, reduced body length, yolk sac edema, scoliosis, and bent tails

• Diminished larval behaviors, including touch-induced escape responses and startle reactions

• Altered antioxidative enzyme activities, with increases in SOD, CAT, and GST, but decreased GPX activity

• Upregulated pro-inflammatory cytokine transcription (TNF-α, IL-1β, IL-6, and COX-2) in a dose-dependent manner

Applications and Uses

Despite its toxicity, mercury(II) chloride has been utilized in various industrial, agricultural, and laboratory applications.

Historical and Current Applications

Mercury(II) chloride has been employed in various contexts:

Medical and Antiseptic Applications

• Historically used as a disinfectant and antiseptic agent

• Applied as an anti-infective agent that disrupts bacterial cell walls

• Used in the preservation of anatomical specimens

Agricultural Applications

• Utilized as a fungicide for agricultural purposes

• Applied as a dip solution for bulbs and tubers

• Used as an ant repellent

Industrial Applications

• Employed as a catalyst in the conversion of acetylene to vinyl chloride

• Used in leather tanning processes

• Applied in photography as an intensifier, particularly in the collodion process of the 1800s to create positive images

• Used in the manufacturing of ink for mercurography

• Applied in wood preservation

• Used in dry battery cases

Laboratory Applications

• Used as a reagent in analytical chemistry

• Applied in research settings for studying mercury toxicity